2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide

• IUPAC Name: 2-[3-[[3-[2-(2,6-difluorophenyl)ethyl]piperidin-1-yl]methyl]phenoxy]acetamide
• InChI: InChI=1S/C22H26F2N2O2/c23-20-7-2-8-21(24)19(20)10-9-16-5-3-11-26(13-16)14-17-4-1-6-18(12-17)28-15-22(25)27/h1-2,4,6-8,12,16H,3,5,9-11,13-15H2,(H2,25,27)
• InChI Key: VBOTYWRBFCDFFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)OCC(=O)N)CCC3=C(C=CC=C3F)F
• Molecular Formula: C22H26F2N2O2
• Molecular Weight: 388.4 g/mol

Description

2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide, also known as DFEPM, is a chemical compound that has been extensively studied in scientific research. It belongs to the class of piperidine-based compounds and has been found to have various applications in the field of pharmacology and medicinal chemistry.

Mechanism of Action

2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide acts as a selective sigma-1 receptor agonist and modulates the activity of this receptor. The sigma-1 receptor is known to regulate the activity of various ion channels and signaling pathways, and its modulation can have a significant impact on various physiological processes. 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide has been found to enhance the activity of the sigma-1 receptor and has been shown to have neuroprotective effects.
Biochemical and Physiological Effects:
2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide has been found to have various biochemical and physiological effects. It has been shown to enhance the release of various neurotransmitters such as dopamine, serotonin, and acetylcholine. It has also been found to have antioxidant and anti-inflammatory properties. 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide has been shown to improve cognitive function and has been investigated for its potential use in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide has several advantages for lab experiments. It has a high affinity for the sigma-1 receptor and can be used to study the activity of this receptor. It is also relatively easy to synthesize and has been extensively studied, making it a well-characterized compound. However, 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide also has some limitations. It has been found to have a relatively short half-life, which can make it difficult to study its long-term effects. It also has a relatively low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide. One area of research is the investigation of its potential use in the treatment of various neurological disorders. 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide has been found to have neuroprotective effects and has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and depression. Another area of research is the study of its mechanism of action. 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide has been found to modulate the activity of the sigma-1 receptor, but the precise mechanism of its action is not yet fully understood. Further research in this area could help to elucidate the molecular mechanisms underlying the effects of 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide. Additionally, the development of new analogs of 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide could lead to the discovery of compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide involves the reaction of 2-(2,6-difluorophenyl)ethylamine with 3-(chloromethyl)phenol in the presence of potassium carbonate and dimethylformamide. The resulting product is then reacted with 3-(piperidin-3-ylmethyl)phenol in the presence of cesium carbonate and dimethyl sulfoxide to obtain 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide. The purity of the compound is verified using various analytical techniques such as high-performance liquid chromatography and mass spectrometry.

Scientific Research Applications

2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide has been extensively studied for its potential therapeutic applications. It has been found to have a high affinity for the sigma-1 receptor, which is a protein that plays a crucial role in various physiological processes such as neuronal signaling, ion channel regulation, and calcium homeostasis. 2-[3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)phenoxy]acetamide has been found to modulate the activity of the sigma-1 receptor and has been investigated for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.